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Compound of Interest

Compound Name: Amiprofos-methyl

Cat. No.: B167003

Ensuring the safe and compliant disposal of Amiprofos-methyl is critical for protecting
personnel and the environment. This guide provides essential safety and logistical information,
including step-by-step disposal procedures tailored for research, scientific, and drug
development professionals. Adherence to these protocols is vital for maintaining a safe
laboratory environment and complying with regulatory standards.

Amiprofos-methyl is an organophosphate herbicide that is moderately toxic to mammals and
highly toxic to aquatic life.[1] Improper disposal can lead to environmental contamination and
potential harm to wildlife.[2][3] Therefore, a structured and informed approach to its disposal is
mandatory.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Amiprofos-methyl.[4][5][6][7]

Personal Protective Equipment (PPE):
e Gloves: Wear chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[6]
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Respiratory Protection: If there is a risk of dust formation or aerosol generation, use a
NIOSH-approved respirator.[6]

Emergency First Aid:

If Swallowed: Rinse mouth and immediately call a poison center or doctor.[5][7]
In Case of Eye Contact: Rinse cautiously with water for several minutes.[6][8]
In Case of Skin Contact: Wash the affected area thoroughly with soap and water.[6][8]

If Inhaled: Move the person to fresh air and seek medical attention if symptoms occur.[7][8]

Step-by-Step Disposal Procedures

The disposal of Amiprofos-methyl is governed by federal regulations such as the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA).[2][9][10] State and local laws may also impose stricter requirements.[2]
[11]

. For Small Quantities (Unused Product):

Do Not Dispose Down the Drain: Never dispose of Amiprofos-methyl or its solutions down
the sink or in any sewer system.[5][7] This can lead to contamination of groundwater and
water treatment systems.

Original Container: Keep the waste Amiprofos-methyl in its original, tightly closed
container.[6][11]

Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name
"Amiprofos-methyl."

Segregation: Store the waste container in a designated, well-ventilated, and secure area
away from incompatible materials, such as strong oxidizing agents.[5][6]

Professional Disposal: Arrange for pickup by a licensed hazardous waste disposal company.
Your institution's Environmental Health and Safety (EHS) department can provide guidance
on scheduling a pickup.
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2. For Empty Containers:

» Triple Rinsing: Thoroughly rinse the empty container three times with a suitable solvent (e.g.,
water or as recommended by your institution's EHS).[7]

e Rinsate Disposal: The rinsate should be collected and treated as hazardous waste. Do not
pour it down the drain.[11]

» Container Puncturing: After triple rinsing, puncture the container to prevent reuse.[7]

» Disposal: The punctured and rinsed container can then be disposed of in a sanitary landfill or
as directed by local regulations.[7]

3. For Spills:

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.[6][7]

o Containment: Prevent further spread of the spill.
e Cleanup:

o For solid spills, carefully sweep up the material to avoid dust formation and place it in a
sealed container for disposal.[6][8]

o Wash the spill area with large amounts of water.[8]

» Disposal of Cleanup Materials: All materials used for cleanup (e.g., absorbent pads,
contaminated PPE) must be disposed of as hazardous waste.

4. State and Local Programs:

Many states have "Clean Sweep" programs or similar initiatives for the collection and disposal
of unwanted pesticides.[9][10] Contact your state's environmental agency or local household
hazardous waste facility to inquire about these programs.[11][12]

Quantitative Data
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The following table summarizes key quantitative data for Amiprofos-methyl relevant to its safe
handling and disposal.

Parameter Value Reference
Oral LD50 (Rat) 309 mg/kg [5]
Dermal LD50 (Rat) >5000 mg/kg [5]
Molecular Weight 304.30 g/mol [6]

Experimental Protocols

While specific experimental protocols for the chemical degradation of Amiprofos-methyl for
disposal purposes are not readily available in the provided search results, a general approach
for the disposal of organophosphate pesticides often involves controlled incineration by a
licensed facility. The material can be sent to a chemical destruction plant or undergo controlled
incineration with flue gas scrubbing.[7] It is crucial to avoid contaminating water, foodstuffs, or
feed during storage and disposal.[7]

Amiprofos-methyl Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Amiprofos-methyl in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. The Law on Pesticide Wastes — Pesticide Environmental Stewardship
[pesticidestewardship.org]

e 11. Disposal of Pesticides [npic.orst.edu]
e 12. | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]

 To cite this document: BenchChem. [Proper Disposal of Amiprofos-methyl: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167003#amiprofos-methyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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